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Compound of Interest

Compound Name: 1-Phenethyl-4-piperidone

Cat. No.: B3395357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Phenethyl-4-piperidone (NPP), a key intermediate in the synthesis of

various chemical compounds. Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the environment.

Chemical Identification
Identifier Value

Chemical Name 1-Phenethyl-4-piperidone

Synonyms
N-Phenethyl-4-piperidone, NPP, 1-(2-

phenylethyl)piperidin-4-one

CAS Number 39742-60-4[1][2]

Molecular Formula C13H17NO[1][2][3]

Molecular Weight 203.28 g/mol [1][4]

Appearance Dark yellow powder solid[3]

Odor Odorless[3]

Hazard Identification and GHS Classification
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1-Phenethyl-4-piperidone is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[3]

Signal Word: Danger[3]

Primary Hazards:

Harmful if swallowed.[3]

Causes severe skin burns and eye damage.[3]

Corrosive.[3]

First-Aid Measures
Immediate medical attention is required in case of exposure. The following diagram outlines the

recommended first-aid procedures.
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Exposure Route Immediate Action

Medical Attention

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Immediately remove all contaminated clothing and shoes.
Wash skin with soap and plenty of water.

Eye Contact
Rinse immediately with plenty of water for at least 15 minutes,

including under the eyelids.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Figure 1: First-Aid Procedures for 1-Phenethyl-4-piperidone Exposure.

Handling and Storage
Proper handling and storage are essential to minimize risk.

Handling:

Work in a well-ventilated area or under a fume hood.[1][5]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[3]

Wear appropriate personal protective equipment (PPE).[3][5]
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Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3][5]

Store in a corrosives area.[3]

Keep away from incompatible materials such as strong oxidizing agents.[3]

Exposure Controls and Personal Protective
Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram illustrates a general workflow for PPE selection.
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Handling 1-Phenethyl-4-piperidone

Assess Risk of Exposure
(e.g., splashing, dust generation)

Eye/Face Protection:
Safety glasses with side-shields or goggles

Always Required

Hand Protection:
Chemical-resistant gloves (e.g., nitrile)

Always Required

Body Protection:
Lab coat, protective clothing

Always Required

Respiratory Protection:
Use in a fume hood.

If ventilation is inadequate, use a NIOSH-approved respirator.

Assess Ventilation

Proceed with Handling

Click to download full resolution via product page

Figure 2: Personal Protective Equipment (PPE) Selection Workflow.

Specific PPE Recommendations:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[5]

Hand Protection: Wear impervious gloves. The exact glove material should be selected

based on breakthrough time and permeation rate for the specific conditions of use.[5]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5][6]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH-

approved respirator.[3]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1][3][5]

Specific Hazards: Thermal decomposition can release irritating gases and vapors, including

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[3][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3][5]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[3] Evacuate personnel to safe areas.[5]

Avoid dust formation.[1][5] Do not get in eyes, on skin, or on clothing.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let

the product enter drains.[5]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[1][3] Use spark-proof tools and explosion-proof equipment.[5]

Toxicological Information
While detailed experimental protocols for the toxicological data of 1-Phenethyl-4-piperidone
are not publicly available in the provided search results, the following information has been

compiled from safety data sheets.
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Toxicity Endpoint Classification/Data

Acute Oral Toxicity Category 4[3]

Skin Corrosion/Irritation Category 1B[3]

Serious Eye Damage/Irritation Category 1[3]

Respiratory or Skin Sensitization No data available[3]

Germ Cell Mutagenicity No data available[3]

Carcinogenicity No data available[3]

Reproductive Toxicity No data available[3]

STOT-Single Exposure No data available[3]

STOT-Repeated Exposure No data available[3]

Aspiration Hazard Not applicable[3]

The toxicological properties have not been fully investigated.[3]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal conditions.[3]

Possibility of Hazardous Reactions: No information available.[3]

Conditions to Avoid: Incompatible products.[3]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2).[3]

Disposal Considerations
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Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Dispose of this container to a hazardous or special waste collection point.[3]

Contaminated packaging should be treated as the product itself.

Regulatory Information
DEA Status: 1-Phenethyl-4-piperidone (NPP) is a List I chemical under the Drug

Enforcement Administration (DEA) regulations, indicating it is a chemical used in the

manufacture of a controlled substance.[4][7]

This guide is intended to provide essential safety and handling information. It is not a substitute

for a thorough understanding of the material and the implementation of a comprehensive safety

program. Always consult the most current Safety Data Sheet (SDS) before working with 1-
Phenethyl-4-piperidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Phenethyl-4-piperidone: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395357#1-phenethyl-4-piperidone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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